2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-ethylphenyl)propanamide

• IUPAC Name: N-(2-ethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N2O4S/c1-3-13-8-4-6-10-15(13)19-17(21)12(2)20-18(22)14-9-5-7-11-16(14)25(20,23)24/h4-12H,3H2,1-2H3,(H,19,21)
• InChI Key: DVNQPZUVZAFYNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(C)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-ethylphenyl)propanamide, also known as DIPT, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. DIPT is a synthetic compound that belongs to the class of benzothiazole derivatives. It has been found to exhibit several biological activities, making it a promising candidate for further research.

Scientific Research Applications

Photoinitiated Acylotropic Rearrangement

The compound exhibits interesting photochemical behavior, particularly in the context of acylotropic rearrangements. Researchers have investigated its reactivity under photoinitiated conditions, leading to the formation of novel products. . Further investigations could explore the mechanistic details and potential applications of this rearrangement.

Synthesis of Conjugated Trienes

The compound’s structure suggests that it may serve as a precursor for the synthesis of conjugated trienes. Researchers have developed mild and efficient routes for constructing highly substituted conjugated systems. . Investigating similar transformations using our compound could yield valuable insights into its synthetic utility.